Cas no 2171156-48-0 ((3R)-3-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid)

• Product Name: (3R)-3-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid
• CAS No: 2171156-48-0
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5800032
• PubChem ID: 165815660
• Update Time: 2025-06-03

(3R)-3-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid
• 2171156-48-0
• EN300-1581739
• (3R)-3-[(2S)-3-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]hexanoic acid

• Inchi： 1S/C27H32N2O5/c1-2-7-18(15-25(30)31)28-26(32)24(14-17-12-13-17)29-27(33)34-16-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h3-6,8-11,17-18,23-24H,2,7,12-16H2,1H3,(H,28,32)(H,29,33)(H,30,31)/t18-,24+/m1/s1
• InChI Key： ANSCFGMTNHSSOM-KOSHJBKYSA-N
• SMILES： O=C([C@H](CC1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@@H](CC(=O)O)CCC

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid

Compound CAS No. 2171156-48-0: (3R)-3-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic Acid

The compound with CAS No. 2171156-48-0, named as (3R)-3-(2S)-3-cyclopropyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid, is a complex organic molecule with significant potential in the fields of synthetic chemistry and biochemistry. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable tool in peptide synthesis and drug discovery.

At its core, the molecule features a cyclopropyl group, which is known for its strained ring structure and reactivity. The presence of this group in the compound suggests that it may play a role in stabilizing certain conformations or interactions within the molecule. Additionally, the fluorenylmethoxycarbonyl (Fmoc) group is a well-known protecting group in peptide synthesis, indicating that this compound may be used as an intermediate in the construction of more complex peptide structures.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of compounds. The (3R) and (2S) configurations in this molecule are critical for its function, as they dictate how the molecule interacts with other biomolecules. Researchers have found that such stereo-specific compounds are often more effective in targeting specific receptors or enzymes, making them promising candidates for drug development.

The hexanoic acid moiety in the compound adds to its versatility, as it can participate in various chemical reactions, including esterification and amidation. This makes the compound suitable for use in a wide range of applications, from synthesizing bioactive molecules to developing novel materials. Furthermore, the combination of the Fmoc group and the cyclopropyl group creates a unique chemical environment that can be exploited for innovative reactions.

In terms of synthesis, this compound is typically prepared through a multi-step process involving advanced organic chemistry techniques. The use of chiral auxiliary groups and stereoselective reactions ensures that the desired stereochemistry is achieved. Recent advancements in asymmetric catalysis have made it possible to synthesize such compounds with high enantiomeric excess, which is crucial for their biological applications.

The application of this compound extends beyond traditional synthetic chemistry. Its role as an intermediate in peptide synthesis has been extensively studied, with researchers exploring its potential in creating bioactive peptides with tailored functions. For instance, studies have shown that incorporating such compounds into peptide sequences can enhance their stability and bioavailability, making them more effective therapeutic agents.

In conclusion, CAS No. 2171156-48-0 represents a significant advancement in organic chemistry, offering a versatile platform for exploring new chemical reactions and developing innovative biomolecules. With its unique structure and stereochemical properties, this compound continues to be a focal point for researchers aiming to push the boundaries of synthetic chemistry and drug discovery.